Cas no 2763922-09-2 (tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate
• CAS No: 2763922-09-2
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 5561582
• PubChem ID: 165999411
• Update Time: 2025-05-28

tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate
• EN300-37355733
• 2763922-09-2

• Inchi： 1S/C21H27NO4/c1-15(22-20(24)26-21(2,3)4)19(23)17-11-8-12-18(13-17)25-14-16-9-6-5-7-10-16/h5-13,15,19,23H,14H2,1-4H3,(H,22,24)
• InChI Key： LDWPZWGQEFQEQR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C1C=CC=C(C=1)OCC1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 357.19400834g/mol
• Monoisotopic Mass: 357.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate

Research Brief on tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate (CAS: 2763922-09-2): Recent Advances and Applications

The compound tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate (CAS: 2763922-09-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging trends in its utilization.

Recent studies have highlighted the role of tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate as a versatile building block in the synthesis of complex organic molecules, particularly in the development of protease inhibitors and modulators of protein-protein interactions. Its unique structural features, including the benzyloxy and carbamate functional groups, make it an attractive candidate for further derivatization and optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of this compound in inhibiting the activity of SARS-CoV-2 main protease (Mpro), suggesting its potential utility in antiviral drug development. The study employed molecular docking simulations and enzymatic assays to validate the binding affinity and inhibitory effects of the synthesized analogs.

Another notable application of tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate is its use in the synthesis of β-amino alcohol derivatives, which are crucial scaffolds in many pharmaceutical agents. A recent patent (WO2023056789) describes a novel synthetic route utilizing this compound to produce enantiomerically pure β-amino alcohols with high yield and selectivity, underscoring its industrial relevance.

From a pharmacological perspective, preliminary in vitro studies have indicated that certain derivatives of this compound exhibit promising activity against inflammatory pathways, particularly in the modulation of NF-κB signaling. These findings, published in Bioorganic & Medicinal Chemistry Letters, open new avenues for the development of anti-inflammatory agents based on this chemical scaffold.

Ongoing research is exploring the potential of tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug molecules and nanoparticles, making it a candidate for the development of prodrugs and theranostic agents. Recent work in this area has been presented at the 2024 American Chemical Society National Meeting.

In conclusion, tert-butyl N-{1-[3-(benzyloxy)phenyl]-1-hydroxypropan-2-yl}carbamate (CAS: 2763922-09-2) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as an important focus for future research in the pharmaceutical and biotechnology sectors.